Cas no 2680824-57-9 (Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 2680824-57-9
• MF: C₁₄H₂₁F₃N₂O₄
• MW: 338.322754621506
• CID: 6245182
• PubChem ID: 165933294
• Update Time: 2025-08-02

Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680824-57-9
• EN300-7083806
• tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate
• Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C14H21F3N2O4/c1-12(2,3)23-11(22)19-7-13(8-19)6-18(4-9(13)5-20)10(21)14(15,16)17/h9,20H,4-8H2,1-3H3
• InChI Key： FKBLLILLDDUHKS-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(CO)C2(C1)CN(C(=O)OC(C)(C)C)C2)=O)(F)F

Computed Properties

• Exact Mass: 338.14534164g/mol
• Monoisotopic Mass: 338.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate

Comprehensive Analysis of Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2680824-57-9)

The compound Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2680824-57-9) is a highly specialized spirocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique diazaspiro[3.4]octane core, combined with trifluoroacetyl and hydroxymethyl functional groups, makes it a versatile intermediate for drug discovery. Researchers are increasingly focusing on spirocyclic compounds due to their conformational rigidity and bioactivity, aligning with trends in fragment-based drug design and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for trifluoroacetyl-containing compounds has surged, driven by their metabolic stability and lipophilicity enhancement properties. The Tert-butyl carboxylate group in this molecule further enhances its utility as a protecting group in multi-step syntheses. Analytical techniques like LC-MS and NMR spectroscopy are critical for characterizing this compound, as evidenced by frequent searches for "CAS 2680824-57-9 characterization methods" in scientific databases. The compound’s chiral spirocenter also attracts attention in asymmetric catalysis studies.

The hydroxymethyl moiety offers derivatization opportunities, making this compound valuable for bioconjugation applications—a hot topic in ADC (antibody-drug conjugate) development. Patent literature reveals growing interest in similar structures for kinase inhibitor scaffolds, with search queries like "diazaspirooctane kinase inhibitors" gaining traction. Environmental considerations are also addressed, as the trifluoroacetyl group’s persistence raises questions about green chemistry alternatives, frequently discussed in sustainable pharmaceutical manufacturing forums.

From a synthetic chemistry perspective, the 2,6-diazaspiro[3.4]octane framework is pivotal for constructing 3D-rich fragments—a key focus area in modern medicinal chemistry. Online discussions often highlight challenges in spirocycle synthesis, with this compound serving as a case study for ring-closing metathesis or reductive amination strategies. Its logP and PSA (polar surface area) values make it relevant for BBB permeability studies, connecting to trending searches about CNS drug development.

Industrial applications include its use as a building block for crop protection agents, leveraging the trifluoromethyl group’s resistance to enzymatic degradation. This aligns with agricultural researchers’ queries about "spirocyclic agrochemicals." Storage recommendations typically emphasize anhydrous conditions due to the hydroxymethyl group’s reactivity, a detail often sought in chemical handling guidelines.

In conclusion, Tert-butyl 8-(hydroxymethyl)-6-(trifluoroacetyl)-2,6-diazaspiro[3.4]octane-2-carboxylate exemplifies the convergence of structural complexity and functional diversity in contemporary chemistry. Its relevance spans drug discovery, material science, and catalysis, addressing multiple high-interest domains in scientific and industrial communities.